molecular formula C20H33N3O2 B5677464 9-allyl-4-(cyclopentylacetyl)-1-methyl-1,4,9-triazaspiro[5.6]dodecan-10-one

9-allyl-4-(cyclopentylacetyl)-1-methyl-1,4,9-triazaspiro[5.6]dodecan-10-one

Cat. No. B5677464
M. Wt: 347.5 g/mol
InChI Key: GWTQXGDUTOKAST-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of triazaspirocyclic compounds like 9-allyl-4-(cyclopentylacetyl)-1-methyl-1,4,9-triazaspiro[5.6]dodecan-10-one involves multiple steps, starting from the bromination of 1-methylpiperidine-4-carboxaldehyde to obtain bromo-derivatives, followed by cyanoethylation and alkylation to introduce various substituents. Subsequent reduction and hydrazide formation from ester analogs are key steps in synthesizing these compounds (Kuroyan et al., 1986).

Molecular Structure Analysis

The molecular structure of triazaspirocyclic compounds features a spiro linkage between a triaza moiety and a dodecane ring. This structure is further modified by substituents such as allyl groups and cyclopentylacetyl, influencing the compound's chemical behavior and reactivity. Detailed structural analysis can be conducted through techniques such as X-ray diffraction, showcasing the intricate arrangement of atoms within these molecules (Eilers et al., 1998).

Chemical Reactions and Properties

Triazaspirocyclic compounds undergo various chemical reactions, including bromination, cyanoethylation, alkylation, reduction, and hydrazide formation. Their unique structure allows for diverse reactivity patterns, enabling the synthesis of a wide range of derivatives with different chemical properties. The presence of the triaza group and spiro linkage significantly affects the compound's electronic and steric properties, influencing its reactivity (Otto & Triepel, 1978).

Physical Properties Analysis

The physical properties of triazaspirocyclic compounds, such as melting point, boiling point, and solubility, are determined by their molecular structure. The introduction of substituents like allyl and cyclopentylacetyl groups can alter these properties, making them soluble in various organic solvents and affecting their phase behavior at different temperatures. Analyzing these properties is crucial for understanding the compound's behavior in different environments and applications (Zhu, 2011).

Chemical Properties Analysis

The chemical properties of 9-allyl-4-(cyclopentylacetyl)-1-methyl-1,4,9-triazaspiro[5.6]dodecan-10-one, such as reactivity towards nucleophiles, electrophiles, and radicals, are influenced by the spirocyclic and triaza components of the molecule. These properties are pivotal in the compound's application in organic synthesis, pharmaceutical research, and material science, where specific reactivity patterns are exploited to achieve desired outcomes (Reddy et al., 2014).

properties

IUPAC Name

4-(2-cyclopentylacetyl)-1-methyl-10-prop-2-enyl-1,4,10-triazaspiro[5.6]dodecan-9-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H33N3O2/c1-3-11-22-12-10-20(9-8-18(22)24)16-23(14-13-21(20)2)19(25)15-17-6-4-5-7-17/h3,17H,1,4-16H2,2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GWTQXGDUTOKAST-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1CCN(CC12CCC(=O)N(CC2)CC=C)C(=O)CC3CCCC3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H33N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

347.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

9-Allyl-4-(cyclopentylacetyl)-1-methyl-1,4,9-triazaspiro[5.6]dodecan-10-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.